Cas no 1807145-01-2 (2-(Difluoromethyl)-3-methyl-5-nitropyridine-4-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-3-methyl-5-nitropyridine-4-carbonyl chloride
• CAS No: 1807145-01-2
• MF: C₈H₅ClF₂N₂O₃
• MW: 250.586707830429
• CID: 4803490
• Update Time: 2025-10-23

2-(Difluoromethyl)-3-methyl-5-nitropyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methyl-5-nitropyridine-4-carbonyl chloride

• Inchi： 1S/C8H5ClF2N2O3/c1-3-5(7(9)14)4(13(15)16)2-12-6(3)8(10)11/h2,8H,1H3
• InChI Key： YUOUFIRHLJOUKZ-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CN=C(C(F)F)C=1C)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.2
• Topological Polar Surface Area: 75.8

Additional information on 2-(Difluoromethyl)-3-methyl-5-nitropyridine-4-carbonyl chloride

Comprehensive Overview of 2-(Difluoromethyl)-3-methyl-5-nitropyridine-4-carbonyl chloride (CAS No. 1807145-01-2)

The compound 2-(Difluoromethyl)-3-methyl-5-nitropyridine-4-carbonyl chloride (CAS No. 1807145-01-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and a nitro substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the carbonyl chloride moiety in 2-(Difluoromethyl)-3-methyl-5-nitropyridine-4-carbonyl chloride further expands its utility as a versatile building block for amide bond formation and other key reactions. This aligns with the growing trend in green chemistry, where efficient and selective synthetic methods are prioritized to minimize environmental impact.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-(Difluoromethyl)-3-methyl-5-nitropyridine-4-carbonyl chloride in drug discovery?" The answer lies in its ability to serve as a precursor for heterocyclic scaffolds, which are critical in designing kinase inhibitors and antimicrobial agents. Its nitropyridine core is particularly attractive for targeting enzymes and receptors involved in inflammatory and infectious diseases.

Another hot topic is the compound's role in agrochemical innovation. With the global push for sustainable farming practices, researchers are exploring nitropyridine-based compounds as potential pesticide intermediates. The difluoromethyl group in CAS No. 1807145-01-2 is known to enhance the lipophilicity and membrane permeability of agrochemicals, improving their efficacy against resistant pests.

From a synthetic chemistry perspective, 2-(Difluoromethyl)-3-methyl-5-nitropyridine-4-carbonyl chloride offers intriguing possibilities for catalyzed cross-coupling reactions and nucleophilic substitutions. Its reactivity profile has been a subject of study in academic labs, particularly in the context of C-H functionalization and late-stage diversification of complex molecules. These advancements are closely tied to the broader interest in precision synthesis and molecular design.

Storage and handling of this compound require adherence to standard laboratory protocols, given its carbonyl chloride functionality. However, its stability under controlled conditions makes it a reliable choice for industrial-scale applications. Manufacturers and suppliers often highlight its high purity and batch consistency, which are critical for reproducible results in downstream processes.

In summary, 2-(Difluoromethyl)-3-methyl-5-nitropyridine-4-carbonyl chloride (CAS No. 1807145-01-2) represents a cutting-edge tool for researchers exploring fluorinated heterocycles and their applications. Its relevance to drug development, agrochemical research, and methodology-driven chemistry ensures its continued prominence in scientific literature and commercial catalogs. As the field evolves, this compound is likely to remain a focal point for innovation in small molecule therapeutics and sustainable chemistry.